Diethyl 5-amino-2-chloro-6-methylpyridine-3,4-dicarboxylate

• CAS RN: 143323-63-1
• Molecular Formula: C12H15ClN2O4
• Molecular Weight: 286.71 g/mol
• IUPAC Name: diethyl 5-amino-2-chloro-6-methylpyridine-3,4-dicarboxylate
• InChI: InChI=1S/C12H15ClN2O4/c1-4-18-11(16)7-8(12(17)19-5-2)10(13)15-6(3)9(7)14/h4-5,14H2,1-3H3
• InChI Key: PAAONIWPCIPCSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NC(=C1N)C)Cl)C(=O)OCC

Description

Diethyl 5-amino-2-chloro-6-methylpyridine-3,4-dicarboxylate is a useful research compound. Its molecular formula is C12H15ClN2O4 and its molecular weight is 286.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 15 ml of ethanol was dissolved 1.2 g of 2-chloro-3,4-diethoxycarbonyl-6-methyl-5-nitropyridine, whereto 1.9 g (9 eq.) of reduced iron was added, followed by adding dropwise 7.1 ml of hydrochloric acid. The mixture was stirred at room temperature for 30 minutes. After the solvent was distilled off, the residue was neutralized with sodium hydrogencarbonate, followed by extraction with ethyl acetate. The organic layer was washed with a saturated aqueous solution of sodium chloride and dried. The solvent was distilled off to give an oily product.